Surinone A
Overview
Description
Surinone A is a natural product found in Peperomia leptostachya and Peperomia blanda with data available.
Scientific Research Applications
1. Cytotoxic Activity
Surinone A, a polyketide compound, has demonstrated cytotoxic activity against specific cancer cell lines. In a study by Cheng et al. (2003), surinone A, along with other compounds, was isolated from the plant Peperomia sui and found to exhibit cytotoxic effects against the HONE-1 and NUGC-3 cell lines in vitro, suggesting potential applications in cancer research and therapy (Cheng et al., 2003).
2. Antimicrobial Properties
Research on surinone A's analogues, such as alatanone A, has revealed potent antimicrobial properties. A study by Gundoju et al. (2019) on the synthesis of surinone B and related compounds found alatanone A to be effective against both Gram-positive and Gram-negative bacteria, indicating potential applications of surinone A derivatives in antimicrobial drug development (Gundoju et al., 2019).
3. Cell Growth Inhibitory Activity
In addition to its cytotoxicity, surinone A has shown cell growth inhibitory properties in other cancer cell lines. Li et al. (2007) discovered that surinone A, along with oleiferinone, inhibited cell growth in WI-38, VA-13, and HepG2 cell lines. These findings highlight surinone A's potential role in developing treatments for various types of cancers (Li et al., 2007).
properties
Product Name |
Surinone A |
|---|---|
Molecular Formula |
C28H40O6 |
Molecular Weight |
472.6 g/mol |
IUPAC Name |
(4S)-2-[15-(1,3-benzodioxol-5-yl)pentadecanoyl]-3,4-dihydroxycyclohex-2-en-1-one |
InChI |
InChI=1S/C28H40O6/c29-22(27-23(30)16-17-24(31)28(27)32)14-12-10-8-6-4-2-1-3-5-7-9-11-13-21-15-18-25-26(19-21)34-20-33-25/h15,18-19,24,31-32H,1-14,16-17,20H2/t24-/m0/s1 |
InChI Key |
RTNTXKREQUWGAI-DEOSSOPVSA-N |
Isomeric SMILES |
C1CC(=O)C(=C([C@H]1O)O)C(=O)CCCCCCCCCCCCCCC2=CC3=C(C=C2)OCO3 |
Canonical SMILES |
C1CC(=O)C(=C(C1O)O)C(=O)CCCCCCCCCCCCCCC2=CC3=C(C=C2)OCO3 |
synonyms |
surinone A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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